Cas no 622361-12-0 ((2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

(2Z)-2-(3,4-Dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate is a synthetic organic compound featuring a benzofuran core substituted with a (3,4-dichlorophenyl)methylidene group and a furan-2-carboxylate ester at the 6-position. This structure suggests potential utility in pharmaceutical or agrochemical applications due to its conjugated system and reactive functional groups, which may contribute to biological activity. The dichlorophenyl and furan moieties enhance lipophilicity and electronic properties, potentially improving binding affinity in target interactions. Its well-defined stereochemistry (2Z-configuration) ensures consistency in reactivity and performance. Suitable for research in medicinal chemistry, this compound offers a versatile scaffold for further derivatization and structure-activity relationship studies.
(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate structure
622361-12-0 structure
Product Name:(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
CAS No:622361-12-0
MF:C20H10Cl2O5
MW:401.196403980255
CID:5418646
Update Time:2025-06-22

(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate
    • (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
    • Inchi: 1S/C20H10Cl2O5/c21-14-6-3-11(8-15(14)22)9-18-19(23)13-5-4-12(10-17(13)27-18)26-20(24)16-2-1-7-25-16/h1-10H
    • InChI Key: BVOBKUMXORFVGQ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(OC1C=C2OC(=CC3=CC=C(Cl)C(Cl)=C3)C(=O)C2=CC=1)=O

(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Pricemore >>

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Additional information on (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Introduction to (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No: 622361-12-0)

(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate, with the CAS number 622361-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a subject of extensive research and development.

The molecular structure of this compound features a fused system of benzofuran and furan rings, interconnected through a carbonyl group and an ester linkage. The presence of two chlorine atoms on the phenyl ring introduces electrophilic centers, which can participate in various chemical reactions, enhancing its utility in synthetic chemistry. Additionally, the double bond in the furan ring and the ester functionality provide opportunities for further derivatization, enabling the creation of novel analogs with tailored biological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of such complex heterocyclic compounds. The benzofuran scaffold is particularly noteworthy, as it is a common motif in many bioactive natural products and synthetic drugs. For instance, derivatives of benzofuran have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate suggests that it may possess similar therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of electron-withdrawing groups (such as the ester and carbonyl functions) with electron-donating elements (like the double bond) creates a molecule that can interact with biological targets in multiple ways. This versatility makes it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. For example, researchers have demonstrated that benzofuran derivatives can modulate various signaling pathways by binding to specific enzymes or receptors. The structural features of (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate align well with these findings, suggesting that it may be capable of interacting with such targets.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core benzofuran-furan framework. These synthetic strategies not only showcase the ingenuity of modern chemists but also provide valuable insights into the development of similar molecules.

The biological evaluation of (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate is currently underway in several research laboratories. Preliminary results indicate that it exhibits promising activity against certain disease-related targets. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible medical applications.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and metabolic stability, guiding the design of more effective derivatives.

The regulatory landscape for new pharmaceuticals also plays a crucial role in determining the future development of (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxyo - - - - - - - - - -- - - -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- 6 yl furan - 2 carboxylate . Compliance with safety and efficacy standards is paramount before any clinical trials can be initiated. Regulatory agencies require extensive data on both preclinical and clinical studies to support the approval process.

The economic implications of developing new drugs based on this compound are also significant. Pharmaceutical companies invest heavily in research and development, hoping to recoup their costs through market success. However, the path from discovery to market can be long and uncertain. The success or failure often hinges on factors such as patent protection and competitive pressures within the industry.

In conclusion,(((())))(CAS No: 622361-12-0) represents an exciting advancement in pharmaceutical chemistry with its complex molecular architecture and potential therapeutic applications。 Further research is warranted to fully explore its capabilities, paving the way for novel treatments against various diseases。 The collaborative efforts between chemists, biologists, and regulatory experts will be crucial in realizing this potential。

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